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Mechanism of Action and Apoptosis Induction

Batabulin sodium (T138067 sodium) is an antitumor agent that acts by covalently and selectively binding

to a subset of β-tubulin isotypes, specifically at a conserved Cys-239 residue. This binding disrupts

microtubule polymerization, leading to a collapse of the cytoskeleton, alterations in cell morphology, and

cell-cycle arrest at the G2/M boundary. Ultimately, these effects trigger apoptotic cell death [1] [2] [3].

The tables below summarize the key quantitative data for Batabulin sodium's activity:

Table 1: In Vitro Apoptosis and Cell Cycle Analysis in MCF7 Cells [1]

Assay Type
Concentration
Range

Incubation
Time

Key Findings

Cell Cycle
Analysis

30 - 300 nM 24 hours 25-30% of cells showed tetraploid (4n) DNA
content, indicating arrest at the G2/M phase.

Apoptosis
Analysis

30 - 300 nM 24 hours 25-30% of cells showed reduced DNA content,
characteristic of apoptosis.

Apoptosis
Analysis

100 nM 48 hours 50-80% of the cell population was undergoing
apoptosis.
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Table 2: In Vivo Efficacy in Mouse Xenograft Model [1]

Parameter Details

Animal Model Male athymic nude mice (nu/nu) injected with CCRF-CEM cells

Dosage & Route 40 mg/kg, intraperitoneal injection

Dosing Schedule Once per week (on days 5, 12, and 19)

Result Impaired growth of drug-sensitive CCRF-CEM tumors

Protocol: Apoptosis Assay via Cell Cycle Analysis

This protocol details the method for quantifying Batabulin sodium-induced apoptosis and cell cycle arrest

in MCF7 cells, as referenced in the search results [1].

Materials

Cell line: MCF7 human breast cancer cells

Test compound: Batabulin sodium (T138067 sodium) [1]
Solvent: DMSO (for preparing stock and working concentrations) [1]

Essential reagents: Propidium iodide (PI) staining solution, RNase A, ethanol (70%, ice-cold),
phosphate-buffered saline (PBS)

Equipment: Flow cytometer, cell culture incubator, centrifuge, water bath

Procedure

Cell Seeding and Culture: Seed MCF7 cells in appropriate culture plates and allow them to adhere
and grow under standard conditions (37°C, 5% CO₂) until they reach 60-70% confluence.

Compound Treatment: Prepare working concentrations of Batabulin sodium (e.g., 30 nM, 100 nM,
300 nM) in culture medium. Treat the cells with these concentrations. Include a vehicle control

(DMSO at the same dilution as treated groups).
Incubation: Incubate the cells for 24 hours for cell cycle analysis or for 24-48 hours for apoptosis

analysis [1].
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Cell Harvesting: After incubation, harvest the cells by trypsinization, collect the supernatant (which

may contain floating apoptotic cells), and combine with the trypsinized cells. Centrifuge the cell
suspension and wash the pellet with PBS.

Fixation and Staining: Resuspend the cell pellet gently in ice-cold 70% ethanol and fix at -20°C for
at least 2 hours. After fixation, centrifuge the cells, remove the ethanol, and wash with PBS. Treat the

cell pellet with RNase A to digest RNA, then stain with propidium iodide (PI) solution for DNA content
analysis.

Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Use the PI signal to
measure DNA content.

Data Analysis: The percentage of cells in different phases of the cell cycle (G0/G1, S, G2/M) and the
population of cells with sub-G1 DNA content (indicative of apoptosis) can be determined from the

DNA content histograms.

Experimental Workflow and Signaling Pathway

The following diagram illustrates the logical sequence of events from Batabulin sodium treatment to the

final readout of apoptosis, integrating the key experimental steps:
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Key Considerations for Researchers
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Positive Control: It is highly recommended to include a known apoptosis inducer, such as

staurosporine, as a positive control to validate the assay performance [4].
Caspase Activation: To provide further mechanistic insight, you can complement the cell

cycle/apoptosis analysis with a Caspase-3/7 activity assay, which is a specific marker for apoptosis
execution [4].

Solvent Handling: Batabulin sodium is typically dissolved in DMSO. Ensure that the final
concentration of DMSO in the culture medium does not exceed 0.1% (v/v) to avoid solvent toxicity to

the cells [1] [3].
Cytotoxicity Correlation: The pro-apoptotic effects (50-80% apoptosis at 100 nM for 48 hours) occur

at concentrations well below the general cytotoxicity IC50 values reported in other cell lines, which
can be in the micromolar range [3]. This suggests that apoptosis is a primary mechanism of action at

these concentrations.
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apoptosis-assay-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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